Cas no 1928775-26-1 (ethyl 5-cyano-1H-pyrrole-3-carboxylate)

• Product Name: ethyl 5-cyano-1H-pyrrole-3-carboxylate
• CAS No: 1928775-26-1
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD31730266
• CID: 5682941
• PubChem ID: 129780884
• Update Time: 2025-05-23

ethyl 5-cyano-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 5-cyano-, ethyl ester
• ethyl 5-cyano-1H-pyrrole-3-carboxylate
• 2-cyano-4-ethoxycarbonylpyrrole
• 1928775-26-1
• EN300-2533351

• MDL： MFCD31730266
• Inchi： 1S/C8H8N2O2/c1-2-12-8(11)6-3-7(4-9)10-5-6/h3,5,10H,2H2,1H3
• InChI Key： XPCQZCDVROHIFV-UHFFFAOYSA-N
• SMILES： N1C(C#N)=CC(C(OCC)=O)=C1

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.9Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 377.7±27.0 °C(Predicted)
• pka: 12.59±0.50(Predicted)

Additional information on ethyl 5-cyano-1H-pyrrole-3-carboxylate

Professional Introduction to Ethyl 5-cyano-1H-pyrrole-3-carboxylate (CAS No. 1928775-26-1)

Ethyl 5-cyano-1H-pyrrole-3-carboxylate (CAS No. 1928775-26-1) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and medicinal chemistry. This compound, characterized by its ethyl ester group and cyano substituent on a pyrrole core, presents an intriguing chemical profile that makes it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of Ethyl 5-cyano-1H-pyrrole-3-carboxylate incorporates several key functional groups that contribute to its versatility. The pyrrole ring, a heterocyclic aromatic structure, is well-documented for its presence in numerous bioactive molecules, including antibiotics and antiviral agents. The cyano group (-CN) introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially influencing its interactions with biological targets. Additionally, the ethyl ester group (-COOEt) provides a modifiable site for further chemical derivatization, allowing for the exploration of diverse pharmacological properties.

In recent years, there has been growing interest in the development of heterocyclic compounds as pharmacophores due to their inherent biological activity and structural diversity. Pyrrole derivatives, in particular, have been extensively studied for their role in modulating various biological pathways. The compound Ethyl 5-cyano-1H-pyrrole-3-carboxylate stands out as a promising candidate for further investigation due to its combination of functional groups that could potentially interact with multiple targets.

One of the most compelling aspects of Ethyl 5-cyano-1H-pyrrole-3-carboxylate is its potential application in the synthesis of small-molecule inhibitors. The cyano group can serve as a hydrogen bond acceptor, which is crucial for binding to specific amino acid residues in protein targets. Simultaneously, the ester functionality allows for easy conversion into other pharmacologically relevant groups, such as amides or carboxylic acids, thereby expanding the compound's utility in drug design.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies, which are essential for identifying promising candidates like Ethyl 5-cyano-1H-pyrrole-3-carboxylate. These methodologies have been instrumental in predicting the binding affinity and mode of interaction between this compound and various biological targets. For instance, studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer progression.

The synthesis of Ethyl 5-cyano-1H-pyrrole-3-carboxylate can be achieved through multiple synthetic routes, each offering distinct advantages depending on the desired scale and purity requirements. One common approach involves the condensation of cyanoacetic acid derivatives with pyrrole under controlled conditions, followed by esterification to introduce the ethyl group. Alternative methods may employ palladium-catalyzed cross-coupling reactions or other transition metal complexes to facilitate the formation of the pyrrole core.

In conclusion, Ethyl 5-cyano-1H-pyrrole-3-carboxylate (CAS No. 1928775-26-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive scaffold for developing novel therapeutic agents. As ongoing research continues to uncover new applications and synthetic strategies for this compound, it is likely to remain a cornerstone in medicinal chemistry endeavors.